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Compound of Interest

Compound Name:
2,3-Diphenylquinoxaline-6-

carboxamide

CAS No.: 32387-85-2

Cat. No.: B12147439

Get Quote

Quinoxaline, a heterocyclic compound formed by the fusion of a benzene and a pyrazine ring,

stands as a "privileged scaffold" in the field of medicinal chemistry.[1] This structural motif is a

cornerstone in the development of novel therapeutic agents due to its remarkable versatility

and wide spectrum of pharmacological activities.[1][2] Quinoxaline derivatives have

demonstrated significant efficacy as anticancer, antimicrobial, antiviral, and anti-inflammatory

agents, making them a focal point of intensive research in drug discovery.[1][2][3][4] The

adaptability of the quinoxaline core allows for extensive structural modifications, enabling the

fine-tuning of its biological and physicochemical properties to target a diverse range of cellular

pathways and receptors.[2][4]

This guide provides a comprehensive technical overview of 2,3-Diphenylquinoxaline-6-
carboxamide, a specific derivative that has garnered interest for its potential applications in

medicinal chemistry and materials science. We will delve into its chemical and physical

properties, established synthetic routes, and explore its emerging biological significance,

offering a resource for researchers and professionals in drug development.
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Physicochemical and Structural Properties
2,3-Diphenylquinoxaline-6-carboxamide is a solid organic compound characterized by the

core quinoxaline ring system with phenyl groups at the 2 and 3 positions and a carboxamide

functional group at the 6 position. These structural features dictate its chemical behavior and

physical characteristics.

Property Value Reference

CAS Number 32387-85-2 [5]

Molecular Formula C21H15N3O [5]

Molecular Weight 325.4 g/mol [5]

IUPAC Name
2,3-diphenylquinoxaline-6-

carboxamide
[5]

Synonyms

2,3-Diphenyl-quinoxaline-6-

carboxylic acid amide; 6-

Quinoxalinecarboxamide, 2,3-

diphenyl-

[5]

Water Solubility 0.6 µg/mL [5]

The low aqueous solubility is a typical characteristic of polycyclic aromatic compounds and has

implications for its formulation and delivery in biological systems. It is generally more soluble in

organic solvents like ethanol and chloroform.[6]

Synthesis and Characterization: A Validated
Pathway
The synthesis of 2,3-Diphenylquinoxaline-6-carboxamide is typically achieved through a

multi-step process starting from its carboxylic acid precursor, 2,3-diphenylquinoxaline-6-

carboxylic acid. This precursor itself is synthesized via a well-established condensation

reaction.
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Synthesis of 2,3-Diphenylquinoxaline-6-carboxylic acid
(Precursor)
The foundational step involves the condensation of an α-dicarbonyl compound (benzil) with a

substituted o-phenylenediamine (3,4-diaminobenzoic acid).[7] This reaction is a cornerstone for

creating the quinoxaline ring system.[8]

Experimental Protocol:

Reaction Setup: A mixture of equimolar amounts of benzil (1.0 eq) and 3,4-diaminobenzoic

acid (1.0 eq) is prepared in glacial acetic acid.[7]

Reaction Conditions: The mixture is stirred at 50 °C for a duration of 4–8 hours.[7] The

progress of the reaction is monitored using Thin-Layer Chromatography (TLC).

Isolation and Purification: Upon completion, the product precipitates out of the solution. The

solid is collected by filtration and purified by recrystallization from ethanol or ethyl acetate to

yield 2,3-diphenylquinoxaline-6-carboxylic acid.[7]

Conversion to 2,3-Diphenylquinoxaline-6-carboxamide
The conversion of the carboxylic acid to the corresponding carboxamide is a standard organic

transformation, often proceeding through an activated intermediate like an acid chloride or an

active ester, followed by amination. While the direct conversion to the primary amide is not

detailed in the provided results, a common laboratory procedure is outlined below.

Experimental Protocol:

Activation of Carboxylic Acid: The precursor, 2,3-diphenylquinoxaline-6-carboxylic acid, is

treated with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride to form

the corresponding acid chloride. This reaction is typically performed in an inert solvent under

anhydrous conditions.

Amination: The resulting acid chloride is then carefully reacted with an excess of ammonia

(aqueous or in a solution like dioxane) to form the 2,3-diphenylquinoxaline-6-
carboxamide.
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Work-up and Purification: The crude product is isolated by filtration, washed with water to

remove excess ammonia and salts, and then purified, often by recrystallization, to yield the

final product.

Benzil

2,3-Diphenylquinoxaline-6-carboxylic Acid

 Glacial Acetic Acid, 50°C

3,4-Diaminobenzoic Acid

 Condensation

2,3-Diphenylquinoxaline-6-carboxamide

 1. Activation (e.g., SOCl₂) 
 2. Amination (NH₃)

Click to download full resolution via product page

Structural Characterization
The identity and purity of the synthesized compound are confirmed using standard

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the

arrangement of protons and carbon atoms, respectively.[9][10][11] The spectra would show

characteristic signals for the aromatic protons of the phenyl and quinoxaline rings, as well as

the amide protons.

Infrared (IR) Spectroscopy: IR analysis would reveal characteristic absorption bands for the

C=O (amide I) and N-H (amide II) stretching vibrations of the carboxamide group, in addition

to C=N and aromatic C-H stretches.[9]

Mass Spectrometry (MS): Mass spectrometry is employed to confirm the molecular weight of

the compound by identifying the molecular ion peak.[9][10]
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Biological Activity and Therapeutic Potential
Quinoxaline derivatives are a wellspring of biologically active compounds, and the 2,3-

diphenylquinoxaline scaffold is no exception.[3][4][12] While specific data on the 6-carboxamide

derivative is limited, the broader class of compounds exhibits significant potential in several

therapeutic areas.

Anticancer and Antineoplastic Activity
The most prominent potential application for this class of compounds is in oncology. 2,3-

Diphenylquinoxaline-6-carboxylic acid is noted as a potential antineoplastic agent.[13]

Research has shown that derivatives of 2,3-diphenylquinoxaline can act as potent inhibitors of

tubulin polymerization by binding to the colchicine binding site, thereby disrupting microtubule

dynamics and inducing cell cycle arrest and apoptosis in cancer cells.[14]

Structure-activity relationship (SAR) studies have indicated that electron-withdrawing groups at

the 6-position of the quinoxaline ring can enhance this tubulin inhibitory activity.[14] The

carboxamide group, being electron-withdrawing, suggests that 2,3-Diphenylquinoxaline-6-
carboxamide could be a promising candidate for anticancer drug development.[14]

Enzyme Inhibition
Derivatives of 2,3-diphenylquinoxaline have been investigated as inhibitors of various

enzymes. For instance, hybrids of 2,3-diphenylquinoxaline-6-carbohydrazide have been

synthesized and shown to be potent α-glucosidase inhibitors, with potential applications in

managing diabetes.[7] This suggests that the 6-position of the quinoxaline ring is a viable site

for modification to develop enzyme inhibitors.

Antimicrobial Properties
The quinoxaline core is associated with broad-spectrum antimicrobial activity.[15][16]

Derivatives have shown efficacy against various strains of bacteria and fungi.[4][16] While

specific studies on the 6-carboxamide are needed, it is plausible that it could exhibit

antimicrobial properties, a common feature of this chemical family.
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General Protocol for In Vitro Cytotoxicity Evaluation
(MTT Assay)
To assess the potential anticancer activity of 2,3-Diphenylquinoxaline-6-carboxamide, a

standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay can be

employed to measure cellular metabolic activity as an indicator of cell viability.[1]

Methodology:

Cell Seeding: Cancer cells (e.g., MCF-7, HT-29) are seeded into a 96-well plate at a specific

density and incubated overnight to allow for attachment.[1][14]

Compound Treatment: The cells are treated with a range of concentrations of the test

compound, 2,3-Diphenylquinoxaline-6-carboxamide, and incubated for a defined period

(e.g., 48 or 72 hours).[1]

MTT Addition: Following incubation, an MTT solution is added to each well, and the plate is

incubated for an additional 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT

to purple formazan crystals.[1]

Solubilization: The culture medium is removed, and a solubilizing agent (e.g., DMSO) is

added to dissolve the formazan crystals.[1]
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Absorbance Measurement: The absorbance of the solution is measured using a microplate

reader at a wavelength of approximately 570 nm.[1] The results are used to calculate the

IC₅₀ value, representing the concentration of the compound that inhibits cell growth by 50%.

Conclusion
2,3-Diphenylquinoxaline-6-carboxamide is a member of the pharmacologically significant

quinoxaline family. Its synthesis is straightforward, building upon the well-understood chemistry

of quinoxaline formation. Based on the established biological activities of closely related

analogues, this compound holds considerable promise as a scaffold for the development of

new therapeutic agents, particularly in the realm of oncology. The presence of the carboxamide

group at the 6-position is a strategic feature that may enhance its activity as a tubulin

polymerization inhibitor. Further investigation into its specific biological targets and mechanism

of action is warranted to fully elucidate its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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